Cas no 113522-54-6 (Cyclobutanecarboxylicacid, 2-acetyl-1-methyl-, (1R,2S)-rel-)

Cyclobutanecarboxylicacid, 2-acetyl-1-methyl-, (1R,2S)-rel- structure
113522-54-6 structure
Product Name:Cyclobutanecarboxylicacid, 2-acetyl-1-methyl-, (1R,2S)-rel-
CAS No:113522-54-6
MF:C8H12O3
MW:156.179082870483
CID:130217
PubChem ID:45086072
Update Time:2025-04-19

Cyclobutanecarboxylicacid, 2-acetyl-1-methyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 2-acetyl-1-methyl-, (1R,2S)-rel-
    • Cyclobutanecarboxylic acid, 2-acetyl-1-methyl-, cis- (9CI)
    • (1R,2S)-2-Acetyl-1-methylcyclobutanecarboxylic acid
    • 113522-54-6
    • Inchi: 1S/C8H12O3/c1-5(9)6-3-4-8(6,2)7(10)11/h6H,3-4H2,1-2H3,(H,10,11)/t6-,8-/m1/s1
    • InChI Key: UFTQTWVIVHZIQX-HTRCEHHLSA-N
    • SMILES: OC([C@]1(C)CC[C@@H]1C(C)=O)=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited